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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B7775990

CAS Number: 872-50-4 Chemical Formula: CsHaNO

This technical guide provides an in-depth overview of N-Methylpyrrolidone (NMP), a versatile
aprotic solvent widely utilized in the pharmaceutical, petrochemical, and electronics industries.
[1][2] This document is intended for researchers, scientists, and drug development
professionals, offering detailed data, experimental methodologies, and visualizations of key
processes and relationships.

Chemical and Physical Properties

N-Methyl-2-pyrrolidone is a clear, colorless to light-yellow liquid characterized by a faint, amine-
like or "fishlike" odor.[1][3][4] It is a polar aprotic solvent with a high boiling point and low vapor
pressure, making it stable and efficient for a wide range of applications.[1][4] NMP is
hygroscopic, readily absorbing moisture from the air, but remains stable under normal
conditions.[4][5] It is completely miscible with water and most common organic solvents,
including alcohols, ethers, ketones, and aromatic hydrocarbons.[6][7][8]

Table 1: General Properties
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Property Value Source
CAS Number 872-50-4 [9]
IUPAC Name 1-methylpyrrolidin-2-one [3]
Synonyms NMP, 1—Methy|—2—P¥rroIidone, 81[]
N-Methyl-2-pyrrolidinone

Molecular Formula CsHsNO 9]

| Molar Mass | 99.13 g/mol |[3][9] |

Table 2: Physical Properties
Property Value Source
Appearance (_:ok.)rless to pale yellow [61]

liquid

Odor Faint amine-like [4119]
Boiling Point 202 - 204 °C [71[8][10]
Melting Point -24 °C [71[91[11]
Density 1.028 - 1.03 g/cm3 at 25 °C [71[10][12]
Vapor Pressure 0.29 - 0.324 hPa at 20 °C [O][10][11]
Flash Point 91 °C (Closed Cup) [9][10][13]
Autoignition Temp. 245 °C [10][13]
Viscosity ~1.66 mPa-s at 25 °C [91[10][12]
Refractive Index 1.4700 [10]

| Surface Tension | 41 mN/m at 25 °C |[10] |

Table 3: Solubility Data
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Solvent Solubility Source
Water Miscible in all proportions [31[41[8]
Ethanol Miscible [3][8]
Acetone Miscible [31[8]
Ether Miscible [31[8]
Benzene Miscible [3][8]
Ethyl Acetate Miscible [31[8]
Chloroform Miscible [31[8]

| Aliphatic Hydrocarbons | Moderately soluble |[[3] |

Synthesis and Reactions

Industrially, NMP is primarily produced by the reaction of gamma-butyrolactone (GBL) with
methylamine.[6][7] While chemically stable, NMP can undergo reactions such as hydrolysis in
the presence of strong acids or bases, resulting in a ring-opening to form 4-methyl aminobutyric
acid.[10][11]
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Industrial Synthesis of N-Methylpyrrolidone (NMP).

Pharmaceutical Applications

NMP's high solvency and low toxicity profile make it a valuable excipient in the pharmaceutical
industry.[14][15][16] It is used to enhance the solubility of poorly soluble active pharmaceutical
ingredients (APIs), thereby improving their bioavailability.[14][17]

Key Roles in Drug Development:

e Solvent for Synthesis: Provides a stable reaction medium for the synthesis of various drugs,
including anticancer, anti-inflammatory, and antiviral agents.[17]
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o Formulation Excipient: Used as a co-solvent in oral and injectable formulations to dissolve
APIs.[6][15][17]

e Penetration Enhancer: Incorporated into transdermal drug delivery systems to improve the
absorption of both hydrophilic and hydrophobic drugs through the skin.[15][17][18]

NMP Properties

High Solvency Aprotic & Polar Nature Penetration Enhancer Low Toxicity

; : : \
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Soluble APIs Injectable Formulations Drug Delivery Pharmaceutical Excipient
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Relationship between NMP Properties and Pharmaceutical Applications.

Experimental Protocols & Analytical Data

The purity of NMP is critical for its applications, especially in the electronics and pharmaceutical
industries.[19] Gas chromatography with a flame ionization detector (GC-FID) is a standard
method for determining NMP purity and quantifying impurities.[20]

Experimental Protocol Outline:
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o Sample Preparation: Dilute the NMP sample in a suitable solvent (e.g., methanol or
dichloromethane) to an appropriate concentration. Prepare calibration standards of known
NMP impurities.

 Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID)
and a suitable capillary column (e.g., a polar DB-23 column is effective for separating
common impurities).[19]

e GC Conditions:
o Injector Temperature: ~250 °C
o Detector Temperature: ~280 °C
o Carrier Gas: Helium or Nitrogen at a constant flow rate.

o Oven Program: A temperature gradient is typically used, starting at a lower temperature
(e.g., 60 °C) and ramping up to a higher temperature (e.g., 240 °C) to ensure separation of
all components.

e Analysis: Inject the prepared sample and standards into the GC. The retention times are
used to identify the components, and the peak areas are used to calculate the concentration
of NMP and its impurities. The most common impurities are N-methyl succinimide (NMS) and
2-pyrrolidinone (2PYR).[19]
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Workflow for Purity Analysis of NMP by GC-FID.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b7775990?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 4: Typical Purity and Impurities

Parameter Specification Source

Purity (Assay) 299.5% (Industrial Grade) [10]
>99.8% (Electronic Grade) [10]

Common Impurities N-methyl succinimide (NMS) [19]
2-pyrrolidinone (2PYR) [19]

Gamma-butyrolactone (GBL) [10][21]

Water [4][10]

| | Methylamine |[20] |

Spectroscopic analysis is used to confirm the chemical structure of NMP.

Table 5: Spectroscopic Data

Technique Key Peaks / Shifts Source

o (ppm): ~3.2 (t, 2H), ~2.8
IH NMR (s, 3H), ~2.2 (t, 2H), ~1.9 [31[22]
(m, 2H)

| IR Spectroscopy | v (cm~1): ~1680 (C=0, amide carbonyl stretch) |[23] |

Safety and Toxicology

NMP is classified as a reproductive toxicant and may cause harm to an unborn child.[6][13][24]
It is also known to cause skin and eye irritation.[24][25] NMP is readily absorbed through the
skin, and prolonged or repeated exposure can lead to dermatitis.[3][26] Therefore, appropriate
personal protective equipment (PPE), including butyl rubber gloves and safety goggles, should
be worn when handling the substance.[4][25][27] Work should be conducted in a well-ventilated
area to avoid inhaling vapors.[25][27]
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Table 6: Toxicological Data

Hazard Classification Details Source

H315: Causes skin
GHS Hazard Statements oL [24][25]
irritation

H319: Causes serious eye

N [24](25]

irritation

H335: May cause respirator

o T P agpes)

Irritation

H360D: May damage the

. [24][25]

unborn child
Acute Oral Toxicity (LD50) 3906 - 4150 mg/kg (Rat) [28]
Carcinogenicity Not classified as a carcinogen [26]
Bioaccumulation Not expected to bioaccumulate  [7][13]

| Biodegradability | Readily biodegradable [[4][13] |
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[24]
[25]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.[24][25]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice.[24][25]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[25]

Handling and Storage
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NMP should be stored in a cool, dry, well-ventilated area in tightly closed containers.[24][29] It
should be kept away from strong oxidizing agents, strong acids, and sources of ignition as it is
a combustible liquid.[5][11] Recommended storage materials include phenolic-lined mild steel
or alloy drums.[4] The substance has a long shelf life when stored properly.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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